N-{3-[methyl(methylsulfonyl)amino]phenyl}-4-[(phenylsulfonyl)amino]benzamide

• IUPAC Name: 4-(benzenesulfonamido)-N-[3-[methyl(methylsulfonyl)amino]phenyl]benzamide
• InChI: InChI=1S/C21H21N3O5S2/c1-24(30(2,26)27)19-8-6-7-18(15-19)22-21(25)16-11-13-17(14-12-16)23-31(28,29)20-9-4-3-5-10-20/h3-15,23H,1-2H3,(H,22,25)
• InChI Key: FFFBYAKEXDPZNG-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=CC=C3)S(=O)(=O)C
• Molecular Formula: C21H21N3O5S2
• Molecular Weight: 459.5 g/mol

Description

N-{3-[methyl(methylsulfonyl)amino]phenyl}-4-[(phenylsulfonyl)amino]benzamide, also known as MMB or MMB-2201, is a synthetic cannabinoid that has gained significant attention in recent years due to its potential therapeutic benefits. MMB belongs to the class of designer drugs, which are chemically engineered to mimic the effects of natural cannabinoids found in the cannabis plant. In

Mechanism of Action

N-{3-[methyl(methylsulfonyl)amino]phenyl}-4-[(phenylsulfonyl)amino]benzamide acts on the endocannabinoid system by binding to the CB1 and CB2 receptors, which are found throughout the body. This binding leads to the activation of various signaling pathways that regulate pain, mood, and appetite. This compound also inhibits the release of pro-inflammatory cytokines, which can contribute to the development of chronic pain and inflammation.
Biochemical and Physiological Effects:
This compound has been found to have a range of biochemical and physiological effects, including analgesic, anxiolytic, and anti-inflammatory properties. It has also been shown to have neuroprotective effects, which may make it a potential treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[methyl(methylsulfonyl)amino]phenyl}-4-[(phenylsulfonyl)amino]benzamide in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors, which allows for more precise and targeted studies. However, one limitation is that this compound is a designer drug and its long-term effects on the body are not fully understood.

Future Directions

There are several future directions for research on N-{3-[methyl(methylsulfonyl)amino]phenyl}-4-[(phenylsulfonyl)amino]benzamide, including investigating its potential as a treatment for neurodegenerative diseases, exploring its anti-inflammatory properties, and studying its effects on the immune system. Additionally, further research is needed to fully understand the long-term effects of this compound on the body and to develop safer and more effective synthetic cannabinoids.
Conclusion:
This compound is a synthetic cannabinoid that has shown promise in treating various medical conditions due to its high affinity for the CB1 and CB2 receptors. Its analgesic, anxiolytic, and anti-inflammatory properties make it a potential treatment for chronic pain, anxiety, and inflammation. However, further research is needed to fully understand its long-term effects on the body and to develop safer and more effective synthetic cannabinoids.

Scientific Research Applications

N-{3-[methyl(methylsulfonyl)amino]phenyl}-4-[(phenylsulfonyl)amino]benzamide has been extensively studied for its potential therapeutic benefits in treating various medical conditions such as chronic pain, anxiety, and depression. It has been found to have a high affinity for the CB1 and CB2 cannabinoid receptors, which are responsible for regulating pain, mood, and appetite. This compound has also been investigated for its anti-inflammatory and neuroprotective properties.